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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of diethyl azelate (CAS No.
624-17-9), a diethyl ester of azelaic acid. Understanding its solubility is critical for its application
in various fields, including its use as a solvent, fragrance additive, and in the formulation of
cosmetics and lubricants.[1] This document compiles available solubility data, presents a
standardized experimental protocol for solubility determination, and offers visualizations to
guide laboratory workflows.

Core Properties of Diethyl Azelate

o |[UPAC Name: Diethyl nonanedioate[2]

Molecular Formula: C13H2404[2][3]

Molecular Weight: 244.33 g/mol [2][3][4]

Appearance: Colorless to light yellow liquid[1][3]

Density: Approximately 0.973 g/mL at 25 °C[3][4][5]

Quantitative and Qualitative Solubility Data

Precise quantitative solubility data for diethyl azelate in many common organic solvents is not
extensively documented in publicly available literature. The following table summarizes the

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1215421?utm_src=pdf-interest
https://www.benchchem.com/product/b1215421?utm_src=pdf-body
https://www.chembk.com/en/chem/Diethyl%20azelaate
https://www.benchchem.com/product/b1215421?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-azelate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-azelate
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-azelate
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.sigmaaldrich.com/RU/en/product/aldrich/124583
https://www.chembk.com/en/chem/Diethyl%20azelaate
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.sigmaaldrich.com/RU/en/product/aldrich/124583
https://www.echemi.com/products/pid_Rock4838-diethylazelate.html
https://www.benchchem.com/product/b1215421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

available qualitative and quantitative information.
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Solvent

CAS
Number

Molecular
Formula

Solubility of

Diethyl
Azelate

Temperatur
e (°C)

Notes

Water

7732-18-5

H20

Insoluble /
0.00 M[1][5]

Not Specified

Esters with
long
hydrocarbon
chains exhibit
low water
solubility due
to their
hydrophobic

nature.[6]

Ethanol

64-17-5

C2HsOH

Soluble[1]

Not Specified

Diethyl
azelate is
synthesized
using
anhydrous
ethanol,
indicating its
solubility in
this solvent.

[7]

Diethyl Ether

60-29-7

CaH100

Soluble[1]

Not Specified

As a common
non-polar
organic
solvent, it is
expected to
readily
dissolve
diethyl

azelate.

Acetone

67-64-1

CsHeO

Miscible
(Predicted)

Not Specified

Esters
generally
show good

solubility in
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polar aprotic
solvents like

acetone.[8]

Miscible .
Ethyl Acetate  141-78-6 CaHsO2 ) Not Specified
(Predicted)

Expected to
be an
excellent
solvent due
to structural
similarities
("like
dissolves
like"). The
crude product
of diethyl
azelate
synthesis is
often
dissolved in
ethyl acetate

for washing.

[7]

Soluble »
Methanol 67-56-1 CHsOH ) Not Specified
(Predicted)

Similar to
ethanol,
methanol is a
polar protic
solvent
expected to
dissolve
diethyl

azelate.

Dichlorometh Soluble »
75-09-2 CH2Cl2 ) Not Specified
ane (Predicted)

A common
solvent for a
wide range of
organic

molecules.[9]
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Experimental Protocol for Solubility Determination

This section outlines a standardized methodology for quantitatively determining the solubility of
a liquid solute like diethyl azelate in various solvents. The protocol is based on the common
laboratory practice of creating a saturated solution and then determining its concentration.

Objective: To determine the concentration of diethyl azelate in a solvent at equilibrium
saturation, expressed in g/100 mL.

Materials:

o Diethyl Azelate (solute)

o Selected solvents (e.g., water, ethanol, acetone)
 Scintillation vials or test tubes with screw caps

e Volumetric flasks and pipettes

o Analytical balance

o Shaker or magnetic stirrer

o Temperature-controlled bath or incubator

e Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for
concentration analysis

Methodology:
e Preparation of Supersaturated Solution:

o Add an excess amount of diethyl azelate to a known volume of the selected solvent in a
sealed vial. An excess is necessary to ensure that the solution becomes fully saturated.

o For example, start by adding 2 mL of diethyl azelate to 5 mL of the solvent.

o Equilibration:
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o Place the sealed vial in a temperature-controlled bath set to a standard temperature (e.qg.,
25 °C).

o Agitate the mixture using a shaker or magnetic stirrer for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached. The time required may vary depending on the
solvent and solute.

e Separation of Undissolved Solute:

o After equilibration, allow the vial to stand undisturbed in the temperature bath for several
hours (e.g., 4-6 hours) to permit the undissolved diethyl azelate to separate, typically
forming a distinct layer.

o Carefully extract a known volume of the clear, saturated supernatant using a pipette. Be
cautious not to disturb the undissolved layer.

» Concentration Analysis:

o Prepare a series of standard solutions of diethyl azelate in the same solvent with known
concentrations.

o Create a calibration curve by analyzing these standards using an appropriate analytical
method (e.g., GC-FID).

o Dilute the collected supernatant sample with a known factor to bring its concentration
within the range of the calibration curve.

o Analyze the diluted sample and determine its concentration by referencing the calibration
curve.

» Calculation of Solubility:

o Calculate the concentration of the original, undiluted saturated solution by multiplying the
measured concentration of the diluted sample by the dilution factor.

o Convert the concentration to the desired units, such as grams per 100 mL ( g/100 mL).
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o Perform the entire experiment in triplicate for each solvent to ensure the precision and
reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of diethyl
azelate in a given solvent.
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Start: Select Diethyl Azelate
and a Test Solvent

1. Prepare Supersaturated Mixture
(Add excess Diethyl Azelate to Solvent)

2. Equilibrate
(Agitate at constant temperature, e.g., 24h at 25°C)

3. Settle and Separate
(Allow undissolved solute to form a distinct layer)

4. Sample Supernatant
(Carefully extract the clear, saturated solution)

5. Quantitative Analysis
(e.g., GC or HPLC with calibration curve)

6. Calculate Solubility

(Determine concentration in g/100mL)

End: Report Final Solubility Value
(Average of triplicate results)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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